Cas no 733749-03-6 (3-Cyclopentene-1,2-dicarboxylicacid, (1R,2R)-rel-)

• Product Name: 3-Cyclopentene-1,2-dicarboxylicacid, (1R,2R)-rel-
• CAS No: 733749-03-6
• MF: C₇H₈O₄
• MW: 156.136022567749
• CID: 559491
• Update Time: 2024-03-05

3-Cyclopentene-1,2-dicarboxylicacid, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentene-1,2-dicarboxylicacid, (1R,2R)-rel-
• 3-Cyclopentene-1,2-dicarboxylicacid,(1R,2R)-rel-(9CI)

• Inchi： 1S/C7H8O4/c8-6(9)4-2-1-3-5(4)7(10)11/h1-2,4-5H,3H2,(H,8,9)(H,10,11)/t4-,5-/m1/s1
• InChI Key： IBSNFLVUBSCLPL-RFZPGFLSSA-N
• SMILES： [C@@H]1(C(O)=O)CC=C[C@H]1C(O)=O

Computed Properties

• Exact Mass: 156.042
• Monoisotopic Mass: 156.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 2.3
• Topological Polar Surface Area: 74.6A^2